Cas no 1806172-42-8 (5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1806172-42-8
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4798649
• Update Time: 2025-10-22

5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-6-4(9)5(15-7(10,11)12)3(1-13)2-14-6/h2H,1,13H2
• InChI Key： GHMZTZLQFAEGDY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=N1)CN)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine

5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine is a highly specialized organic compound with the CAS number 1806172-42-8. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and chemical synthesis. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 5, a bromine atom at position 2, a chlorine atom at position 3, and a trifluoromethoxy group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of pyridine derivatives with multiple halogen substituents. This approach not only enhances reaction efficiency but also reduces the environmental footprint of chemical synthesis processes.

The electronic properties of 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine make it an attractive candidate for applications in materials science. The presence of electron-withdrawing groups such as chlorine and trifluoromethoxy groups at positions 3 and 4, respectively, creates a highly electron-deficient aromatic system. This characteristic is exploited in the development of advanced materials, such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated that pyridine derivatives with similar substitution patterns exhibit excellent charge transport properties, making them suitable for use in thin-film transistors and light-emitting diodes.

In the field of medicinal chemistry, 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine has shown potential as a lead compound for drug discovery. The aminomethyl group at position 5 provides a site for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. For example, researchers have explored the use of this compound as a scaffold for developing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The bromine and chlorine substituents contribute to the compound's stability and bioavailability, while the trifluoromethoxy group enhances its solubility in biological media.

The environmental impact of 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine has also been a subject of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions, such as soil microbiota and aquatic systems. Results indicate that this compound exhibits moderate persistence in the environment, with degradation rates influenced by factors such as pH and temperature. These findings are critical for assessing its potential risks to ecosystems and human health.

From an industrial perspective, the production and handling of 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine require adherence to stringent safety protocols due to its chemical reactivity. However, its application in specialized chemical industries continues to grow, driven by its unique properties and versatility as a synthetic intermediate.

In conclusion, 5-(Aminomethyl)-2-bromo-3-chloro-4-(trifluoromethoxy)pyridine is a multifaceted compound with significant potential across various scientific disciplines. Its structure enables diverse applications ranging from material science to medicinal chemistry, while ongoing research continues to uncover new insights into its properties and utility.